Cas no 925005-05-6 (2-Chloro-6-p-tolylpyridine-4-carboxylic acid)
925005-05-6 structure
Product Name:2-Chloro-6-p-tolylpyridine-4-carboxylic acid
CAS No:925005-05-6
MF:C13H10ClNO2
MW:247.677002429962
CID:4719910
Update Time:2023-08-16
2-Chloro-6-p-tolylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-6-p-tolylpyridine-4-carboxylic acid
- 2-chloro-6-p-tolylisonicotinic acid
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- Inchi: 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)11-6-10(13(16)17)7-12(14)15-11/h2-7H,1H3,(H,16,17)
- InChI Key: NVYTZKXBYILOPE-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Topological Polar Surface Area: 50.2
2-Chloro-6-p-tolylpyridine-4-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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